Cas no 2137095-29-3 (Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C11H23NO4/c1-8(2)12(6-9(14)7-13)10(15)16-11(3,4)5/h8-9,13-14H,6-7H2,1-5H3/t9-/m1/s1
- InChI Key: HKAUPLWVXVWWAM-SECBINFHSA-N
- SMILES: C(OC(C)(C)C)(=O)N(C[C@@H](O)CO)C(C)C
Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-696305-0.05g |
tert-butyl N-[(2R)-2,3-dihydroxypropyl]-N-(propan-2-yl)carbamate |
2137095-29-3 | 0.05g |
$1320.0 | 2023-03-10 | ||
| Enamine | EN300-696305-0.1g |
tert-butyl N-[(2R)-2,3-dihydroxypropyl]-N-(propan-2-yl)carbamate |
2137095-29-3 | 0.1g |
$1384.0 | 2023-03-10 | ||
| Enamine | EN300-696305-0.25g |
tert-butyl N-[(2R)-2,3-dihydroxypropyl]-N-(propan-2-yl)carbamate |
2137095-29-3 | 0.25g |
$1447.0 | 2023-03-10 | ||
| Enamine | EN300-696305-0.5g |
tert-butyl N-[(2R)-2,3-dihydroxypropyl]-N-(propan-2-yl)carbamate |
2137095-29-3 | 0.5g |
$1509.0 | 2023-03-10 | ||
| Enamine | EN300-696305-1.0g |
tert-butyl N-[(2R)-2,3-dihydroxypropyl]-N-(propan-2-yl)carbamate |
2137095-29-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-696305-2.5g |
tert-butyl N-[(2R)-2,3-dihydroxypropyl]-N-(propan-2-yl)carbamate |
2137095-29-3 | 2.5g |
$3080.0 | 2023-03-10 | ||
| Enamine | EN300-696305-5.0g |
tert-butyl N-[(2R)-2,3-dihydroxypropyl]-N-(propan-2-yl)carbamate |
2137095-29-3 | 5.0g |
$4557.0 | 2023-03-10 | ||
| Enamine | EN300-696305-10.0g |
tert-butyl N-[(2R)-2,3-dihydroxypropyl]-N-(propan-2-yl)carbamate |
2137095-29-3 | 10.0g |
$6758.0 | 2023-03-10 |
Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester
Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2137095-29-3)
Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2137095-29-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features and chemical properties, making it a valuable component in various formulations and research studies.
The molecular structure of Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester consists of a carbamate functional group attached to a chiral (R)-configured 2,3-dihydroxypropyl moiety and an isopropyl group, with the entire structure being esterified by a tert-butyl group. This intricate arrangement imparts specific stereochemical properties and reactivity patterns that are crucial for its applications.
In the pharmaceutical industry, Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester has shown promise as an intermediate in the synthesis of various drugs. Its ability to undergo selective chemical transformations makes it an ideal starting material for the development of novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of antiviral and antibacterial compounds, contributing to the ongoing efforts to combat infectious diseases.
One of the key areas where Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester has gained attention is in the field of drug delivery systems. The compound's hydrophilic and lipophilic properties allow it to be effectively incorporated into various delivery vehicles, enhancing the bioavailability and efficacy of active pharmaceutical ingredients (APIs). Research has demonstrated that this compound can improve the solubility and stability of poorly soluble drugs, thereby optimizing their therapeutic outcomes.
In addition to its pharmaceutical applications, Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester is also utilized in the chemical industry for the synthesis of polymers and other functional materials. Its reactivity with different monomers enables the creation of tailored polymers with specific properties such as enhanced mechanical strength and thermal stability. These polymers find applications in various sectors including coatings, adhesives, and biomedical devices.
The safety profile of Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester has been extensively studied to ensure its safe use in both industrial and laboratory settings. Toxicological assessments have shown that it exhibits low toxicity when handled properly and poses minimal environmental risks. However, standard safety protocols should always be followed to prevent any potential hazards.
Recent advancements in analytical techniques have further enhanced our understanding of Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its structure and confirming its purity. These methods have also facilitated the identification of impurities and by-products during synthesis processes, ensuring high-quality standards for commercial products.
In conclusion, Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2137095-29-3) is a multifaceted compound with a wide range of applications in both pharmaceutical and chemical industries. Its unique structural features and chemical properties make it an essential component in various formulations and research studies. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions for healthcare and industrial challenges.
2137095-29-3 (Carbamic acid, N-[(2R)-2,3-dihydroxypropyl]-N-(1-methylethyl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)